Cas no 1253789-15-9 (1-Methyl-7-(methylthio)-1H-pyrimido-[4,5-d][1,3]oxazine-2,4-dione)

• Product Name: 1-Methyl-7-(methylthio)-1H-pyrimido-[4,5-d][1,3]oxazine-2,4-dione
• CAS No: 1253789-15-9
• MF: C₈H₇N₃O₃S
• MW: 225.224479913712
• MDL: MFCD17779304
• CID: 1067792
• PubChem ID: 51358361
• Update Time: 2025-10-28

1-Methyl-7-(methylthio)-1H-pyrimido-[4,5-d][1,3]oxazine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-7-(methylthio)-1H-pyrimido-[4,5-d][1,3]oxazine-2,4-dione
• 1-methyl-7-(methylthio)-1H-pyrimido[4,5-d][1,3]oxazine-2,4-dione
• 1-methyl-7-(methylthio)-2H-Pyrimido[4,5-d][1,3]oxazine-2,4(1H)-dione
• 1-methyl-7-methylsulfanylpyrimido[4,5-d][1,3]oxazine-2,4-dione
• 1253789-15-9
• DA-17610
• AKOS015850667
• 1-methyl-7-(methylsulfanyl)-1H,2H,4H-pyrimido[4,5-d][1,3]oxazine-2,4-dione

• MDL： MFCD17779304
• Inchi： 1S/C8H7N3O3S/c1-11-5-4(6(12)14-8(11)13)3-9-7(10-5)15-2/h3H,1-2H3
• InChI Key： SXBLROZWZMBUFY-UHFFFAOYSA-N
• SMILES： S(C)C1N=CC2C(=O)OC(N(C)C=2N=1)=O

Computed Properties

• Exact Mass: 225.02081227g/mol
• Monoisotopic Mass: 225.02081227g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 97.7Ų

1-Methyl-7-(methylthio)-1H-pyrimido-[4,5-d][1,3]oxazine-2,4-dione Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 1-Methyl-7-(methylthio)-1H-pyrimido-[4,5-d][1,3]oxazine-2,4-dione

1-Methyl-7-(methylthio)-1H-pyrimido-[4,5-d][1,3]oxazine-2,4-dione: A Comprehensive Overview

The compound with CAS No. 1253789-15-9, commonly referred to as 1-Methyl-7-(methylthio)-1H-pyrimido-[4,5-d][1,3]oxazine-2,4-dione, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of heterocyclic compounds, which are known for their diverse structural and functional properties. The molecule's structure is characterized by a pyrimido[4,5-d][1,3]oxazine ring system with substituents at specific positions, namely a methyl group and a methylthio group. These substituents play a crucial role in determining the compound's chemical reactivity and biological activity.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery and development. The pyrimido[4,5-d][1,3]oxazine core of this compound is particularly interesting due to its ability to form hydrogen bonds and participate in π-π interactions, which are essential for molecular recognition and binding in biological systems. The presence of the methylthio group adds electron-donating properties to the molecule, enhancing its stability and reactivity in various chemical reactions.

One of the most promising applications of this compound lies in its potential as a bioactive agent. Researchers have explored its ability to inhibit specific enzymes and proteins involved in disease pathways. For instance, studies have shown that 1-Methyl-7-(methylthio)-1H-pyrimido-[4,5-d][1,3]oxazine-2,4-dione exhibits potent anti-inflammatory and antioxidant properties, making it a candidate for the development of novel therapeutic agents. Furthermore, its structural versatility allows for modifications that could enhance its bioavailability and efficacy in vivo.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the pyrimido[4,5-d][1,3]oxazine ring system through cyclization reactions and the subsequent introduction of substituents at specific positions. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure derivatives of this compound, which are valuable for pharmacological studies.

In terms of industrial applications, this compound has shown potential as a building block for advanced materials such as high-performance polymers and optoelectronic devices. Its unique electronic properties make it suitable for applications in organic electronics, where it can serve as a component in light-emitting diodes (LEDs) or photovoltaic cells. Additionally, its ability to form stable metal complexes has led to investigations into its use as a ligand in catalysis.

From an environmental perspective, researchers have also explored the biodegradability and eco-friendly synthesis routes for this compound. Studies indicate that under certain conditions, the compound can be broken down into non-toxic byproducts, reducing its environmental footprint. This aligns with the growing demand for sustainable chemical processes in industries worldwide.

In conclusion, CAS No. 1253789-15-9 represents a cutting-edge molecule with multifaceted applications across various fields. Its unique structure and functional groups make it a valuable asset in drug discovery, materials science, and environmental chemistry. As research continues to uncover new properties and applications of this compound, it is poised to play an increasingly important role in advancing scientific innovation.